3-Amino-5,7-dimethyladamantan-1-ol hydrochloride
Overview
Description
3-Amino-5,7-dimethyladamantan-1-ol hydrochloride is a tertiary alcohol . It is also known as Memantine Related Compound F .
Synthesis Analysis
The synthesis of this compound involves the use of concentrated nitric acid and sulfuric acid under ice bath conditions . The reaction is stirred and activated for about 4 hours, after which intermediate II is added in portions. The reaction continues for another 3 hours before the ice bath is removed .Molecular Structure Analysis
The molecular formula of this compound is C12H21NO . Its molecular weight is 195.3 .Chemical Reactions Analysis
The compound undergoes C-H insertion reaction with phenylchlorocarbene . It also reacts with molecular oxygen in the presence of N-hydroxyphthalimide combined with cobalt salts to yield 3,5-dimethyladamantan-1-ol and 5,7-dimethyladamantane-1,3-diol .Physical and Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 231.77 .Scientific Research Applications
Synthesis and Optimization
- 3-Amino-5,7-dimethyladamantan-1-ol hydrochloride, also known as Memantine hydrochloride (MH), has been studied for its optimized synthesis. Researchers have investigated the direct amination of 1-bromo-3,5-dimethyladamantane with thiourea, finding optimal conditions that yield a high-purity product. This optimized synthesis process is simpler, safer, and more economical, making it significant for pharmaceutical production (Vu et al., 2023).
Chemical and Physical Properties
- Studies on the chemical and physical properties of Memantine hydrochloride have focused on its synthesis from various starting materials. For instance, the synthesis starting from 1,3-dimethyladamantane has been explored, with methods including bromination, acetimidolation, hydrolysis, and acidation, achieving an overall yield of 81.5% (Yi-li, 2007). Another study detailed the synthesis of Memantine hydrochloride from 1,3-dimethyladamantane via a cost-saving two-step process, indicating its practicality for industrial-scale production (Nguyen et al., 2022).
Pharmacological Research
- In the realm of pharmacology, Memantine hydrochloride has been investigated for its potential in Alzheimer's disease treatment. It is recognized as an orally active, noncompetitive N-methyl-D-aspartate receptor (NMDAR) antagonist. Research has focused on developing Memantine derivatives as multitarget agents to provide more comprehensive therapeutic effects in Alzheimer's disease (Marotta et al., 2020). Additionally, studies have explored the drug's interaction with host molecules, such as para-sulfonatocalix[n]arenes, to understand its encapsulation and potential for drug delivery (Wheate, 2021).
Safety and Hazards
Properties
IUPAC Name |
3-amino-5,7-dimethyladamantan-1-ol;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21NO.ClH/c1-9-3-10(2)5-11(13,4-9)8-12(14,6-9)7-10;/h14H,3-8,13H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSLXJPGBEIWMTR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CC3(CC(C1)(CC(C2)(C3)O)N)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80629430 | |
Record name | 3-Amino-5,7-dimethyltricyclo[3.3.1.1~3,7~]decan-1-ol--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80629430 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.76 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
356572-08-2 | |
Record name | 3-Amino-5,7-dimethyltricyclo[3.3.1.1~3,7~]decan-1-ol--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80629430 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.